Cas no 68734-86-1 (Benzenamine, 4-methyl-, sulfate (2:1))

• Product name: Benzenamine, 4-methyl-, sulfate (2:1)
• CAS No: 68734-86-1
• MF: ₂[C₇H₉N]^.H₂O₄S
• MW: 312.3846
• CID: 1730255
• PubChem ID: 71374545

Benzenamine, 4-methyl-, sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methyl-, sulfate (2:1)
• 4-methylaniline,sulfuric acid
• DTXSID40797321
• Sulfuric acid--4-methylaniline (1/2)
• 68734-86-1

• Inchi： InChI=1S/2C7H9N.H2O4S/c2*1-6-2-4-7(8)5-3-6;1-5(2,3)4/h2*2-5H,8H2,1H3;(H2,1,2,3,4)
• InChI Key： VRGBMZVJXBBXMR-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N.CC1=CC=C(C=C1)N.OS(=O)(=O)O

Computed Properties

• Exact Mass: 312.11437830g/mol
• Monoisotopic Mass: 312.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų